Cas no 2171676-06-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclopentane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclopentane-1-carboxylic acid
• CAS No: 2171676-06-3
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 5779780
• PubChem ID: 165961271
• Update Time: 2025-06-03

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-1-methylcyclopentane-1-carboxylic acid
• EN300-1496176
• 2171676-06-3
• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclopentane-1-carboxylic acid

• Inchi： 1S/C27H28N2O5/c1-3-9-22(24(30)29-23-14-8-15-27(23,2)25(31)32)28-26(33)34-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1,4-7,10-13,21-23H,8-9,14-16H2,2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ULUDDVDFWNSKPB-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCC1NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclopentane-1-carboxylic acid

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclopentane-1-carboxylic acid (CAS No. 2171676-06-3)

The compound 2-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclopentane-1-carboxylic acid (CAS No. 2171676-06-3) is a highly specialized organic molecule with significant applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentynamide moiety, and a cyclopentane ring with a methyl substituent. The combination of these functional groups makes it a versatile building block for constructing advanced molecular architectures.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under mild reaction conditions. Its presence in this compound suggests potential applications in the synthesis of peptides or other bioactive molecules. The pentynamide moiety, on the other hand, introduces alkyne functionality, which can be utilized in click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), to form robust triazole linkages. This makes the compound valuable for constructing complex biomolecules or materials with tailored properties.

Recent studies have highlighted the utility of compounds like 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentynamide derivatives in the development of advanced materials. For instance, researchers have employed similar structures to synthesize stimuli-responsive polymers and self-healing materials. The cyclopentane ring with a methyl substituent adds rigidity and stability to the molecule, making it suitable for applications requiring mechanical robustness.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, protection/deprotection strategies, and alkyne functionalization. The use of Fmoc chemistry ensures precise control over the reactivity of amino groups during the synthesis process. Recent advancements in catalytic methods have further streamlined the preparation of such compounds, enhancing their accessibility for research and industrial applications.

The pentynamide functionality in this compound has also been explored in drug delivery systems. For example, researchers have utilized alkyne-containing molecules to design drug carriers that can undergo selective activation under specific physiological conditions. This opens up new possibilities for targeted drug delivery and personalized medicine.

Moreover, the combination of Fmoc protection and alkyne reactivity has been leveraged in click chemistry-based biosensors. These sensors can detect specific analytes with high sensitivity and selectivity, making them valuable tools in diagnostics and environmental monitoring.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentynamide derivatives like CAS No. 2171676-06